Cas no 2271443-05-9 (3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid)

• Product Name: 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid
• CAS No: 2271443-05-9
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 5073757
• Update Time: 2025-05-22

3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid
• 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid

• Inchi： 1S/C11H9F3O4/c12-11(13,14)8-4-6(9(15)16)3-7(5-8)10-17-1-2-18-10/h3-5,10H,1-2H2,(H,15,16)
• InChI Key： WUGRTQWLROWSRZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1OCCO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8

Additional information on 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid

3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid (CAS No. 2271443-05-9)

The compound 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid (CAS No. 2271443-05-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a dioxolane ring at the 3-position and a trifluoromethyl group at the 5-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The dioxolane ring in this compound is a five-membered cyclic ether that contributes to the molecule's stability and solubility. This functional group is often utilized in drug design to enhance bioavailability and reduce toxicity. On the other hand, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence reactivity in chemical reactions. Recent studies have highlighted the importance of such substituents in fine-tuning the pharmacokinetic profiles of bioactive compounds.

The synthesis of 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid involves a multi-step process that typically begins with the preparation of intermediates such as alcohols or ketones. These intermediates are then subjected to cyclization reactions to form the dioxolane ring. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been explored to optimize reaction conditions and improve yield.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. For instance, recent research has demonstrated its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. Additionally, its trifluoromethyl group confers resistance to metabolic degradation, which is a critical factor in designing long-lasting therapeutic agents.

The benzoic acid moiety in this compound also serves as a versatile platform for further functionalization. By modifying other positions on the aromatic ring or introducing additional substituents, chemists can tailor the molecule's properties for specific applications. For example, substitution at the para position has been shown to enhance binding affinity to certain receptors, making it a valuable tool in ligand design.

From an environmental standpoint, the development of efficient synthesis routes for 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid is crucial to minimize waste and reduce ecological impact. Green chemistry principles have been increasingly integrated into its production processes, including the use of recyclable catalysts and solvent-free reactions.

In conclusion, 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)-benzoic acid (CAS No. 2271443-05-9) stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.